Cas no 68408-25-3 (m-Toluidine-d7 (NH2))

• Product Name: m-Toluidine-d7 (NH2)
• CAS No: 68408-25-3
• Molecular Formula: C₇H₉N
• Molecular Weight: 107.153061628342
• CID: 5050040
• PubChem ID: 101570332

m-Toluidine-d7 (NH2) Properties

Names and Identifiers

• 3-AMINO-(METHYLBENZENE-D7)
• m-Toluidine-d7 (NH2)
• 2,3,4,6-tetradeuterio-5-(trideuteriomethyl)aniline
• F92365
• 68408-25-3

• InChIKey： JJYPMNFTHPTTDI-UHFFFAOYSA-N
• Inchi： 1S/C7H9N/c1-6-3-2-4-7(8)5-6/h2-5H,8H2,1H3
• SMILES： C([H])([H])([H])C1C([H])=C([H])C([H])=C(N)C=1[H]

Computed Properties

• Exact Mass: 114.117436513g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.117436513g/mol
• Heavy Atom Count: 8
• Complexity: 70.8
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes